![molecular formula C9H11N3 B6247223 1-{1-methyl-1H-pyrrolo[3,2-c]pyridin-2-yl}methanamine CAS No. 1491918-80-9](/img/no-structure.png)
1-{1-methyl-1H-pyrrolo[3,2-c]pyridin-2-yl}methanamine
Description
“1-{1-methyl-1H-pyrrolo[3,2-c]pyridin-2-yl}methanamine” is a chemical compound that has been studied for its potential applications in various fields. It has been used in the design of orally bioavailable inhibitors of Mitotic Kinase Monopolar Spindle 1 (MPS1), a protein kinase crucial to the spindle assembly checkpoint signal .
Synthesis Analysis
The synthesis of this compound has been reported in several studies. For instance, it has been used in the design of potent and selective MPS1 inhibitors . Another study reported the synthesis and evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as novel immunomodulators targeting Janus Kinase 3 .Molecular Structure Analysis
The molecular structure of this compound is complex, with a pyrrolo[3,2-c]pyridine scaffold . The exact structure can be viewed using specific software .Chemical Reactions Analysis
The chemical reactions involving this compound are complex and varied. For instance, it has been used in the synthesis of MPS1 inhibitors . Another study reported its use in the synthesis of immunomodulators targeting Janus Kinase 3 .Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-{1-methyl-1H-pyrrolo[3,2-c]pyridin-2-yl}methanamine' involves the reaction of 1-methyl-1H-pyrrolo[3,2-c]pyridine with formaldehyde followed by reduction with sodium borohydride to yield the desired product.", "Starting Materials": ["1-methyl-1H-pyrrolo[3,2-c]pyridine", "formaldehyde", "sodium borohydride", "methanol", "water"], "Reaction": ["Step 1: Dissolve 1-methyl-1H-pyrrolo[3,2-c]pyridine in methanol and add formaldehyde to the solution.", "Step 2: Stir the mixture at room temperature for several hours.", "Step 3: Add sodium borohydride to the reaction mixture and stir for several hours.", "Step 4: Quench the reaction by adding water and extract the product with a suitable organic solvent.", "Step 5: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
1491918-80-9 |
Product Name |
1-{1-methyl-1H-pyrrolo[3,2-c]pyridin-2-yl}methanamine |
Molecular Formula |
C9H11N3 |
Molecular Weight |
161.2 |
Purity |
95 |
Origin of Product |
United States |
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